3-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(5-methylpyridin-2-yl)propanamide

• Molecular Formula: C19H16ClN3O2S2
• Molecular Weight: 417.9 g/mol
• IUPAC Name: 3-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(5-methylpyridin-2-yl)propanamide
• InChI: InChI=1S/C19H16ClN3O2S2/c1-12-2-7-16(21-11-12)22-17(24)8-9-23-18(25)15(27-19(23)26)10-13-3-5-14(20)6-4-13/h2-7,10-11H,8-9H2,1H3,(H,21,22,24)/b15-10-
• InChI Key: FKCRTVQUPBUINV-GDNBJRDFSA-N
• Isomeric SMILES: CC1=CN=C(C=C1)NC(=O)CCN2C(=O)/C(=C/C3=CC=C(C=C3)Cl)/SC2=S
• Canonical SMILES: CC1=CN=C(C=C1)NC(=O)CCN2C(=O)C(=CC3=CC=C(C=C3)Cl)SC2=S

Description

3-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(5-methylpyridin-2-yl)propanamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a thiazolidinone core, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(5-methylpyridin-2-yl)propanamide typically involves multiple steps:

Formation of the Thiazolidinone Core: This can be achieved by the reaction of a suitable amine with carbon disulfide and chloroacetic acid under basic conditions.

Benzylidene Formation: The thiazolidinone intermediate is then reacted with 4-chlorobenzaldehyde in the presence of a base to form the benzylidene derivative.

Amidation: Finally, the benzylidene derivative is coupled with 5-methylpyridine-2-amine to form the desired compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of automated reactors, continuous flow systems, and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazolidinone core, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the benzylidene double bond, converting it to a single bond and potentially altering the biological activity.

Substitution: The chlorobenzylidene moiety can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under basic or acidic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Reduced benzylidene derivatives.

Substitution: Various substituted benzylidene derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalization reactions, making it a versatile intermediate.

Biology

Biologically, the compound has shown potential as an antimicrobial agent due to its ability to disrupt bacterial cell walls. It also exhibits anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response.

Medicine

In medicine, the compound is being investigated for its anticancer properties. It has been found to induce apoptosis in cancer cells by targeting specific molecular pathways.

Industry

Industrially, the compound can be used in the development of new pharmaceuticals and agrochemicals. Its diverse biological activities make it a valuable candidate for various applications.

Mechanism of Action

The mechanism of action of 3-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(5-methylpyridin-2-yl)propanamide involves multiple pathways:

Antimicrobial Activity: The compound disrupts bacterial cell wall synthesis, leading to cell lysis and death.

Anti-inflammatory Activity: It inhibits cyclooxygenase (COX) enzymes, reducing the production of pro-inflammatory prostaglandins.

Anticancer Activity: The compound induces apoptosis in cancer cells by activating caspases and disrupting mitochondrial function.

Comparison with Similar Compounds

Similar Compounds

Thiazolidinones: Compounds with a similar thiazolidinone core, such as 2,4-thiazolidinedione, which is used in antidiabetic drugs.

Benzylidene Derivatives: Compounds like benzylideneacetone, which have similar structural motifs and biological activities.

Uniqueness

What sets 3-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(5-methylpyridin-2-yl)propanamide apart is its combination of a thiazolidinone core with a chlorobenzylidene and pyridine moiety. This unique structure imparts a broad spectrum of biological activities, making it a promising candidate for further research and development.